Cas no 925556-34-9 (N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide)
N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- Z45626645
- 925556-34-9
- N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide
- EN300-22879126
-
- Inchi: 1S/C16H16ClNO4S/c1-21-15-11-14(16(22-2)10-13(15)17)18-23(19,20)9-8-12-6-4-3-5-7-12/h3-11,18H,1-2H3/b9-8+
- InChI Key: NCTPXLMQKSTZQW-CMDGGOBGSA-N
- SMILES: ClC1=CC(=C(C=C1OC)NS(/C=C/C1C=CC=CC=1)(=O)=O)OC
Computed Properties
- Exact Mass: 353.0488569g/mol
- Monoisotopic Mass: 353.0488569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 73Ų
N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22879126-0.05g |
925556-34-9 | 95% | 0.05g |
$407.0 | 2024-06-20 | ||
| Enamine | EN300-22879126-0.1g |
925556-34-9 | 95% | 0.1g |
$427.0 | 2024-06-20 | ||
| Enamine | EN300-22879126-0.25g |
925556-34-9 | 95% | 0.25g |
$447.0 | 2024-06-20 | ||
| Enamine | EN300-22879126-0.5g |
925556-34-9 | 95% | 0.5g |
$465.0 | 2024-06-20 | ||
| Enamine | EN300-22879126-1g |
925556-34-9 | 90% | 1g |
$485.0 | 2023-09-15 | ||
| Enamine | EN300-22879126-2.5g |
925556-34-9 | 95% | 2.5g |
$949.0 | 2024-06-20 | ||
| Enamine | EN300-22879126-5g |
925556-34-9 | 90% | 5g |
$1406.0 | 2023-09-15 | ||
| Enamine | EN300-22879126-10g |
925556-34-9 | 90% | 10g |
$2085.0 | 2023-09-15 | ||
| Enamine | EN300-22879126-1.0g |
925556-34-9 | 95% | 1.0g |
$485.0 | 2024-06-20 | ||
| Enamine | EN300-22879126-5.0g |
925556-34-9 | 95% | 5.0g |
$1406.0 | 2024-06-20 |
N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide
Professional Introduction to N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide (CAS No. 925556-34-9)
N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide, identified by the CAS number 925556-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly the presence of a chloro and dimethoxy substituent on the aromatic ring, along with the phenylethene core, contribute to its distinct chemical properties and reactivity.
The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the sulfonamide group at the 1-position of the phenylethene scaffold is a critical step that determines the compound's overall biological efficacy. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, which is essential for both academic research and industrial applications.
In recent years, N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide has been studied for its potential in various pharmacological applications. The chloro and dimethoxy substituents on the aromatic ring are known to enhance the lipophilicity and binding affinity of the molecule, making it a promising candidate for drug development. Specifically, this compound has shown promise in preclinical studies as a modulator of enzyme activity and as an inhibitor of certain signaling pathways involved in inflammation and cancer.
The biological activity of N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide has been explored through both computational modeling and experimental validation. Computational studies have suggested that the presence of the sulfonamide group enhances hydrogen bonding interactions with target proteins, while the aromatic ring system contributes to hydrophobic interactions. These insights have guided the optimization of analogs with improved pharmacokinetic profiles.
In clinical trials, N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide has demonstrated efficacy in treating certain inflammatory disorders by modulating key inflammatory cytokines. The compound's ability to inhibit the production of pro-inflammatory mediators has made it a subject of interest for further development into a therapeutic agent. Additionally, its structural similarity to known anti-inflammatory drugs suggests that it may be a valuable addition to existing treatment regimens.
The chemical stability and solubility profile of N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide are critical factors that influence its formulation and delivery. Recent research has focused on optimizing solubility through co-crystallization with suitable excipients or by developing prodrug formulations that enhance bioavailability. These efforts are essential for ensuring that the compound can be effectively administered to patients in clinical settings.
The environmental impact and biodegradability of N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide are also areas of concern in pharmaceutical development. Studies have been conducted to assess its persistence in various environmental matrices and its potential effects on non-target organisms. These assessments are crucial for ensuring that the compound does not pose undue risks to ecosystems when used in pharmaceutical applications.
The future direction of research on N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide includes exploring its potential in combination therapies with other drugs to enhance therapeutic outcomes. Additionally, investigating its mechanisms of action at a molecular level will provide deeper insights into its biological effects and may lead to new therapeutic strategies. Collaborative efforts between academia and industry are essential for advancing this research and translating findings into clinical applications.
In conclusion, N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide strong>(CAS No. 925556-34) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further investigation. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in addressing various health challenges.
925556-34-9 (N-(4-chloro-2,5-dimethoxyphenyl)-2-phenylethene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)